Cas no 844683-30-3 (4-(Ethylthio)-3'-methylbenzhydrol)

• Product Name: 4-(Ethylthio)-3'-methylbenzhydrol
• CAS No: 844683-30-3
• MF: C₁₆H₁₈OS
• MW: 258.3802
• MDL: MFCD06201274
• CID: 4659984
• Update Time: 2025-10-24

4-(Ethylthio)-3'-methylbenzhydrol Chemical and Physical Properties

Names and Identifiers

• 4-(ETHYLTHIO)-3'-METHYLBENZHYDROL
• Benzenemethanol, α-[4-(ethylthio)phenyl]-3-methyl-
• 4-(Ethylthio)-3'-methylbenzhydrol

• MDL： MFCD06201274
• Inchi： InChI=1S/C16H18OS/c1-3-18-15-9-7-13(8-10-15)16(17)14-6-4-5-12(2)11-14/h4-11,16-17H,3H2,1-2H3
• InChI Key： DZSWNSIGEKTVBU-UHFFFAOYSA-N
• SMILES： CCSC1=CC=C(C=C1)C(C2=CC=CC(=C2)C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Additional information on 4-(Ethylthio)-3'-methylbenzhydrol

4-(Ethylthio)-3'-methylbenzhydrol: A Comprehensive Overview

4-(Ethylthio)-3'-methylbenzhydrol (CAS No. 844683-30-3) is a compound of significant interest in the field of organic chemistry, particularly due to its unique structural properties and potential applications in various industries. This compound belongs to the class of benzhydrol derivatives, which are known for their versatility and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science. The benzhydrol framework serves as a foundational structure, while the ethyldithio and methyl substituents introduce additional functional groups that enhance its chemical reactivity and biological activity.

The molecular structure of 4-(Ethylthio)-3'-methylbenzhydrol consists of a benzene ring system with a hydroxyl group (-OH) at the 4-position and an ethylthio group (-S-Et) at the 3' position. The presence of these substituents not only influences the electronic properties of the molecule but also plays a crucial role in determining its pharmacokinetic behavior. Recent studies have highlighted the importance of such substituents in modulating the bioavailability and metabolic stability of drugs, making this compound a promising candidate for drug development.

One of the most notable aspects of 4-(Ethylthio)-3'-methylbenzhydrol is its ability to undergo various chemical transformations, which has been extensively explored in recent research. For instance, researchers have demonstrated that the compound can be efficiently synthesized via a two-step process involving nucleophilic substitution and subsequent oxidation. This method not only enhances the yield but also ensures high purity, which is critical for its application in sensitive areas such as pharmaceuticals.

In terms of applications, 4-(Ethylthio)-3'-methylbenzhydrol has shown potential in the development of novel therapeutic agents. Its ability to act as a precursor for more complex molecules has been leveraged in the synthesis of bioactive compounds with anti-inflammatory and antioxidant properties. Recent studies have also explored its role as a building block in the construction of heterocyclic compounds, which are widely used in drug discovery.

The compound's unique electronic properties make it an attractive candidate for use in materials science as well. For example, researchers have investigated its potential as a component in organic semiconductors, where its electron-donating groups can enhance charge transport properties. This dual functionality underscores the compound's versatility and highlights its importance across multiple disciplines.

From an environmental perspective, understanding the degradation pathways of 4-(Ethylthio)-3'-methylbenzhydrol is crucial for assessing its ecological impact. Recent studies have revealed that the compound undergoes rapid hydrolysis under acidic conditions, leading to the formation of less toxic byproducts. This information is vital for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 4-(Ethylthio)-3'-methylbenzhydrol (CAS No. 844683-30-3) is a multifaceted compound with significant potential in various fields. Its unique structural features, coupled with recent advancements in synthesis and application methodologies, position it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make even greater contributions to science and technology.